Cas no 66715-66-0 (Pyridine-2-sulfonic acid methylamide)

• Product name: Pyridine-2-sulfonic acid methylamide
• CAS No: 66715-66-0
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD18914386
• CID: 4778944

Pyridine-2-sulfonic acid methylamide Chemical and Physical Properties

Names and Identifiers

• Pyridine-2-sulfonic acid methylamide
• N-methylpyridine-2-sulfonamide
• N-methylpyridine sulfonamide
• SB38212

• MDL： MFCD18914386
• Inchi： 1S/C6H8N2O2S/c1-7-11(9,10)6-4-2-3-5-8-6/h2-5,7H,1H3
• InChI Key： CNMSPXXOHMCNDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 67.4
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Pyridine-2-sulfonic acid methylamide

Research Briefing on Pyridine-2-sulfonic acid methylamide (CAS: 66715-66-0): Recent Advances and Applications

Pyridine-2-sulfonic acid methylamide (CAS: 66715-66-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonic acid methylamide functional group attached to a pyridine ring, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical research. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of growing interest among researchers.

One of the key areas of investigation has been the role of Pyridine-2-sulfonic acid methylamide as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural versatility allows for modifications that can lead to the development of novel therapeutic compounds. Recent publications have highlighted its utility in the design of enzyme inhibitors, particularly those targeting metabolic pathways in infectious diseases and cancer. The compound's ability to interact with specific biological targets has been elucidated through advanced spectroscopic and crystallographic techniques.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a scaffold for designing kinase inhibitors. The study demonstrated that derivatives of Pyridine-2-sulfonic acid methylamide exhibited selective inhibition against certain tyrosine kinases, which are implicated in various cancers. These findings underscore the compound's relevance in oncology research and its potential as a starting point for developing targeted therapies.

Another notable advancement is the application of Pyridine-2-sulfonic acid methylamide in the field of chemical biology. Researchers have utilized this compound to probe protein-ligand interactions, leveraging its unique chemical properties to study binding affinities and mechanisms of action. A recent preprint on bioRxiv detailed its use in fragment-based drug discovery, where it served as a critical building block for identifying new lead compounds with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Pyridine-2-sulfonic acid methylamide (CAS: 66715-66-0) represents a valuable tool in modern chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to fragment-based drug design, highlight its importance in advancing therapeutic innovation. Future research will likely focus on expanding its utility and overcoming existing limitations, paving the way for its broader adoption in the pharmaceutical industry.